Cas no 2171931-95-4 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid
• CAS No: 2171931-95-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6015367
• PubChem ID: 165763969
• Update Time: 2025-06-11

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid
• EN300-1529676
• 2171931-95-4
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-4-yl}acetic acid

• Inchi： 1S/C27H32N2O6/c1-18(14-24(30)29-27(15-25(31)32)10-12-34-13-11-27)16-28-26(33)35-17-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23H,10-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： QCLVHYABCNRASB-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)O)(CC1)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid

Comprehensive Overview of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid (CAS No. 2171931-95-4)

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid (CAS No. 2171931-95-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique oxan-4-yl acetic acid backbone coupled with a 3-methylbutanamido moiety, making it a versatile building block for drug discovery and biomaterials. Its Fmoc group ensures selective deprotection, aligning with modern solid-phase peptide synthesis (SPPS) protocols.

The growing demand for custom peptides and therapeutic proteins has spotlighted compounds like CAS 2171931-95-4. Researchers frequently search for "Fmoc-amino acid applications" or "peptide coupling reagents," reflecting its relevance in biopharmaceuticals. Its structural complexity supports click chemistry and protein engineering, addressing trends like targeted drug delivery and precision medicine.

From a synthetic perspective, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid exhibits excellent solubility in polar aprotic solvents (e.g., DMF, DMSO), critical for high-yield peptide elongation. Its CAS 2171931-95-4 identifier is often queried alongside "amino acid protecting groups" or "non-natural amino acids," underscoring its niche in structural biology and enzyme mimetics.

Innovations in cryo-EM and AI-driven molecular design have further amplified interest in this compound. For instance, its oxan-4-yl ring can stabilize protein-ligand interactions, a hot topic in computational chemistry forums. Users also explore "Fmoc deprotection kinetics" or "carboxylic acid activation methods," linking CAS 2171931-95-4 to automated synthesis platforms.

Quality control of 2171931-95-4 involves HPLC and mass spectrometry, ensuring compliance with GMP standards for preclinical studies. The compound’s chiral purity is vital for peptide therapeutics, resonating with searches like "chiral HPLC methods for amino acids." Its stability under microwave-assisted synthesis conditions also aligns with green chemistry trends.

In summary, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-4-yl}acetic acid bridges organic chemistry and biotechnology, answering pressing needs in personalized medicine and biocatalysis. Its CAS 2171931-95-4 profile continues to attract R&D investments, driven by queries on "Fmoc-AA derivatives suppliers" and "peptide modification techniques."